Cas no 1049473-69-9 (N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide)

• Product Name: N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide
• CAS No: 1049473-69-9
• MF: C₂₁H₂₄F₃N₃O
• MW: 391.429975509644
• CID: 6404067
• PubChem ID: 42224422
• Update Time: 2025-05-20

N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide
• AKOS024504701
• VU0640244-1
• 1049473-69-9
• N-(3-(4-phenylpiperazin-1-yl)propyl)-3-(trifluoromethyl)benzamide
• F5277-0352

• Inchi： 1S/C21H24F3N3O/c22-21(23,24)18-7-4-6-17(16-18)20(28)25-10-5-11-26-12-14-27(15-13-26)19-8-2-1-3-9-19/h1-4,6-9,16H,5,10-15H2,(H,25,28)
• InChI Key： QEAMVIAQDYZBPA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NCCCN1CCN(C2C=CC=CC=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 391.18714688g/mol
• Monoisotopic Mass: 391.18714688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.6Ų

Additional information on N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide

Introduction to N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide (CAS No. 1049473-69-9)

N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide, identified by its CAS number 1049473-69-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both phenylpiperazine and trifluoromethyl substituents in its molecular structure imparts unique pharmacological properties, making it a subject of extensive research and exploration.

The phenylpiperazine moiety is a well-known pharmacophore in the development of central nervous system (CNS) drugs. Its structural similarity to trazodone and nefazodone, which are widely used for their serotonin receptor antagonistic properties, suggests that N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide may exhibit similar or enhanced pharmacological effects. This class of compounds has been extensively studied for their potential in treating conditions such as depression, anxiety, and schizophrenia.

The incorporation of the trifluoromethyl group into the benzamide core enhances the lipophilicity and metabolic stability of the molecule. This modification is particularly valuable in drug design as it can improve bioavailability and prolong the duration of action. The trifluoromethyl group also contributes to the compound's ability to interact with biological targets more effectively, potentially leading to higher efficacy.

In recent years, there has been a growing interest in developing novel therapeutics for neurological disorders. N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide has been investigated for its potential role in modulating neurotransmitter systems involved in these conditions. Preliminary studies suggest that this compound may have a dual-action mechanism, targeting both serotonin and dopamine receptors. This dual-targeting approach could provide a more comprehensive therapeutic effect compared to single-target drugs.

The synthesis of N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in achieving the desired molecular structure efficiently. These methods not only enhance the synthetic pathway but also minimize unwanted byproducts, ensuring a cleaner final product.

Evaluation of the pharmacokinetic properties of N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). Studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical application. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, further supporting its candidacy for further development.

The role of computational chemistry in understanding the behavior of N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These simulations provide valuable insights into the compound's mechanism of action and help guide optimization efforts towards improving efficacy and reducing side effects.

In conclusion, N-[3-(4-phenylpiperazin-1-yl)propyl]-3-(trifluoromethyl)benzamide strong>, with its CAS number 1049473-69-9, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a compelling candidate for further research and development. As our understanding of CNS disorders continues to evolve, compounds like this one hold great promise for addressing unmet medical needs.